6-((1-((4-fluorophenyl)sulfonyl)pyrrolidin-3-yl)oxy)-N,N-dimethylpyrazin-2-amine

• IUPAC Name: 6-[1-(4-fluorophenyl)sulfonylpyrrolidin-3-yl]oxy-N,N-dimethylpyrazin-2-amine
• InChI: InChI=1S/C16H19FN4O3S/c1-20(2)15-9-18-10-16(19-15)24-13-7-8-21(11-13)25(22,23)14-5-3-12(17)4-6-14/h3-6,9-10,13H,7-8,11H2,1-2H3
• InChI Key: BIMHXRGOSVBSBY-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CN=CC(=N1)OC2CCN(C2)S(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C16H19FN4O3S
• Molecular Weight: 366.4 g/mol

Description

6-((1-((4-fluorophenyl)sulfonyl)pyrrolidin-3-yl)oxy)-N,N-dimethylpyrazin-2-amine is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. It is a pyrazine-based drug that has been studied for its ability to target specific receptors in the body and produce desired biochemical and physiological effects.

Scientific Research Applications

Synthesis and Materials Science

Synthesis of Novel Soluble Fluorinated Polyamides

Research by Liu et al. (2013) explored the synthesis of novel soluble fluorinated polyamides containing pyridine and sulfone moieties. These materials were synthesized using a diamine containing pyridine and trifluoromethylphenyl groups, demonstrating properties like high glass transition temperatures, low moisture absorption, and high transparency. Such materials could be pivotal in developing advanced polymers with specific optical and thermal properties (Liu et al., 2013).

Catalysis and Chemical Reactions

Magnetically Separable Graphene Oxide as a Catalyst

A study by Zhang et al. (2016) highlighted the use of magnetically separable graphene oxide anchored sulfonic acid nanoparticles as a catalyst for synthesizing pyrazolo[3,4-b]pyridine-5-carbonitriles. This research underscores the potential of using advanced catalysts for efficient chemical synthesis, which could be relevant for the production or modification of compounds like 6-((1-((4-fluorophenyl)sulfonyl)pyrrolidin-3-yl)oxy)-N,N-dimethylpyrazin-2-amine (Zhang et al., 2016).

Antibacterial Agents

Synthesis of Heterocyclic Compounds with Antibacterial Properties

Azab et al. (2013) focused on synthesizing new heterocyclic compounds containing a sulfonamido moiety, targeting their use as antibacterial agents. Although this study does not directly mention the compound , it illustrates the broader research context of developing new antibacterial agents through the synthesis of heterocyclic compounds (Azab et al., 2013).

Environmental Science

Assessment of Contaminated Groundwater

Martin et al. (2019) investigated the use of the Total Oxidizable Precursor assay to integrate precursors to perfluoroalkyl acids into the assessment of sites contaminated by per- and polyfluoroalkyl substances. This research is relevant for understanding the environmental impact and degradation pathways of complex organic compounds, including those related to 6-((1-((4-fluorophenyl)sulfonyl)pyrrolidin-3-yl)oxy)-N,N-dimethylpyrazin-2-amine (Martin et al., 2019).